Cas no 2168566-05-8 (3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid)
2168566-05-8 structure
Product Name:3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid
CAS No:2168566-05-8
MF:C8H9NO3
MW:167.161962270737
CID:6370578
PubChem ID:165608226
Update Time:2024-01-01
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid
- 2168566-05-8
- EN300-1457319
-
- Inchi: 1S/C8H9NO3/c10-7-3-4-9-5-6(7)1-2-8(11)12/h3-5H,1-2H2,(H,9,10)(H,11,12)
- InChI Key: QAUIQDSZKZKYRR-UHFFFAOYSA-N
- SMILES: O=C1C=CNC=C1CCC(=O)O
Computed Properties
- Exact Mass: 167.058243149g/mol
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 66.4Ų
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1457319-0.05g |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 0.05g |
$1381.0 | 2023-06-06 | ||
| Enamine | EN300-1457319-0.1g |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 0.1g |
$1447.0 | 2023-06-06 | ||
| Enamine | EN300-1457319-0.25g |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 0.25g |
$1513.0 | 2023-06-06 | ||
| Enamine | EN300-1457319-0.5g |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 0.5g |
$1577.0 | 2023-06-06 | ||
| Enamine | EN300-1457319-1.0g |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 1g |
$1643.0 | 2023-06-06 | ||
| Enamine | EN300-1457319-2.5g |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 2.5g |
$3220.0 | 2023-06-06 | ||
| Enamine | EN300-1457319-5.0g |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 5g |
$4764.0 | 2023-06-06 | ||
| Enamine | EN300-1457319-10.0g |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 10g |
$7065.0 | 2023-06-06 | ||
| Enamine | EN300-1457319-50mg |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 50mg |
$900.0 | 2023-09-29 | ||
| Enamine | EN300-1457319-100mg |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid |
2168566-05-8 | 100mg |
$943.0 | 2023-09-29 |
3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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